Cas no 2228626-16-0 (2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol
• CAS No: 2228626-16-0
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• CID: 6259365
• PubChem ID: 165672101
• Update Time: 2025-10-29

2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol
• 2228626-16-0
• EN300-1864588

• Inchi： 1S/C13H17FO/c14-10-12(15)13(8-4-5-9-13)11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2
• InChI Key： PLQBRXPNJOAFDC-UHFFFAOYSA-N
• SMILES： FCC(C1(C2C=CC=CC=2)CCCC1)O

Computed Properties

• Exact Mass: 208.126343324g/mol
• Monoisotopic Mass: 208.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol

Recent Advances in the Study of 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol (CAS: 2228626-16-0): A Comprehensive Research Brief

The compound 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol (CAS: 2228626-16-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol, emphasizing its role as a key intermediate in the development of novel bioactive molecules. The compound's fluorinated cyclopentyl structure is particularly noteworthy, as it has been linked to enhanced metabolic stability and improved binding affinity to target proteins. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate its three-dimensional conformation, which is critical for understanding its interactions with biological targets.

Pharmacological evaluations of 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol have revealed promising activity in modulating specific neurotransmitter systems, particularly those involved in neurological disorders. Preliminary in vitro and in vivo studies suggest that this compound may exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to cross the blood-brain barrier with high efficiency has been a focal point of recent investigations.

In the context of drug development, 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol has been explored as a scaffold for designing new analogs with optimized pharmacokinetic and pharmacodynamic profiles. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in identifying key structural modifications that enhance its therapeutic potential while minimizing off-target effects. These efforts have led to the discovery of several derivatives with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the clinical translation of 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol-based therapeutics. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this promising compound.

In conclusion, 2-fluoro-1-(1-phenylcyclopentyl)ethan-1-ol (CAS: 2228626-16-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and pharmacological properties position it as a valuable candidate for further exploration in drug discovery. Continued interdisciplinary research will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its development.